Cas no 276873-25-7 (1-(4-Methylphenyl)-5-(9H-purin-6-ylthio)-1-pentanone)
276873-25-7 structure
Product Name:1-(4-Methylphenyl)-5-(9H-purin-6-ylthio)-1-pentanone
CAS No:276873-25-7
MF:C17H18N4OS
MW:326.416021823883
CID:6626557
Update Time:2024-01-15
1-(4-Methylphenyl)-5-(9H-purin-6-ylthio)-1-pentanone Chemical and Physical Properties
Names and Identifiers
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- 1-(4-Methylphenyl)-5-(9H-purin-6-ylthio)-1-pentanone
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- Inchi: 1S/C17H18N4OS/c1-12-5-7-13(8-6-12)14(22)4-2-3-9-23-17-15-16(19-10-18-15)20-11-21-17/h5-8,10-11H,2-4,9H2,1H3,(H,18,19,20,21)
- InChI Key: KOINGABDEZWOGV-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(C)C=C1)(=O)CCCCSC1=C2C(=NC=N1)NC=N2
Experimental Properties
- Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 175-176 °C
- Boiling Point: 612.8±50.0 °C(Predicted)
- pka: 8.88±0.10(Predicted)
1-(4-Methylphenyl)-5-(9H-purin-6-ylthio)-1-pentanone Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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